Cas no 67244-49-9 (Pulchelloside I)

• Product Name: Pulchelloside I
• CAS No: 67244-49-9
• MF: C₁₇H₂₆O₁₂
• MW: 422.381146907806
• CID: 965653
• PubChem ID: 339057
• Update Time: 2025-04-19

Pulchelloside I Chemical and Physical Properties

Names and Identifiers

• methyl (1S,4aR,5R,6R,7S,7aR)-4a,5,6-trihydroxy-7-methyl-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,6,7,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylate
• pulchelloside I
• DTXSID40320754
• 67244-49-9
• Pulchelloside
• NCI60_003341
• NSC-363977
• CHEMBL1995139
• NSC363977
• Pulchelloside I

• Inchi： 1S/C17H26O12/c1-5-8-15(29-16-12(22)11(21)10(20)7(3-18)28-16)27-4-6(14(24)26-2)17(8,25)13(23)9(5)19/h4-5,7-13,15-16,18-23,25H,3H2,1-2H3/t5-,7?,8-,9+,10?,11?,12?,13+,15-,16?,17-/m0/s1
• InChI Key： LGTHGFVYOAZGBN-NLGPCEMXSA-N
• SMILES： O[C@@]12C(C(=O)OC)=CO[C@H]([C@@H]1[C@H](C)[C@H]([C@H]2O)O)OC1C(C(C(C(CO)O1)O)O)O

Computed Properties

• Exact Mass: 422.142
• Monoisotopic Mass: 422.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 196A^2
• XLogP3: -2.9

Experimental Properties

• Density: 1.65
• Boiling Point: 650.1°C at 760 mmHg
• Flash Point: 231.3°C
• Refractive Index: 1.64
• PSA: 195.60000
• LogP: -4.06510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides